Cas no 19040-67-6 (7,8-Dihydroxy-4-propyl-2H-chromen-2-one)

• Product Name: 7,8-Dihydroxy-4-propyl-2H-chromen-2-one
• CAS No: 19040-67-6
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD08705698
• CID: 123326
• PubChem ID: 11447325
• Update Time: 2025-05-24

7,8-Dihydroxy-4-propyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7,8-dihydroxy-4-propyl-
• 7,8-DIHYDROXY-4-PROPYL COUMARIN
• 7,8-Dihydroxy-4-propyl-2H-chromen-2-one
• 7,8-dihydroxy-4-propylchromen-2-one
• 7,8-dihydroxy-4-propyl-coumarin
• 7,8-Dihydroxy-4-propyl-cumarin
• BB_NC-1806
• 2H-1-Benzopyran-2-one, 7,8-dihydroxy-4-propyl-
• 19040-67-6
• FT-0751045
• SCHEMBL15295521
• AKOS004938591
• DTXSID10466158
• MFCD08705698
• VS-10249
• EN300-186384
• CS-0297251
• 7,8-Dihydroxy-4-propylcoumarin

• MDL： MFCD08705698
• Inchi： 1S/C12H12O4/c1-2-3-7-6-10(14)16-12-8(7)4-5-9(13)11(12)15/h4-6,13,15H,2-3H2,1H3
• InChI Key： PHPUSFBIYOLWBJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=C(C1=2)O)O)CCC)=O

Computed Properties

• Exact Mass: 220.07400
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 429.2±45.0 °C at 760 mmHg
• Flash Point: 169.6±23.2 °C
• Refractive Index: 1.609
• PSA: 70.67000
• LogP: 2.15670

7,8-Dihydroxy-4-propyl-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7,8-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7,8-dihydroxycoumarins

Additional information on 7,8-Dihydroxy-4-propyl-2H-chromen-2-one

Exploring the Properties and Applications of 7,8-Dihydroxy-4-propyl-2H-chromen-2-one (CAS No. 19040-67-6)

7,8-Dihydroxy-4-propyl-2H-chromen-2-one, with the CAS number 19040-67-6, is a bioactive coumarin derivative that has garnered significant attention in pharmaceutical and cosmetic research. This compound belongs to the chromen-2-one family, characterized by its unique dihydroxy and propyl substitutions, which contribute to its antioxidant and anti-inflammatory properties. Researchers are increasingly exploring its potential in skincare formulations, particularly for its ability to neutralize free radicals and combat oxidative stress—a hot topic in anti-aging and dermatology.

In recent years, the demand for natural and synthetic antioxidants like 7,8-Dihydroxy-4-propyl-2H-chromen-2-one has surged, driven by consumer interest in "clean beauty" and sustainable ingredients. Searches for "coumarin derivatives for skin health" or "natural antioxidants in cosmetics" reflect this trend. The compound's CAS 19040-67-6 is often referenced in patent filings for formulations targeting hyperpigmentation and UV-induced damage, aligning with the growing market for sun care and brightening products.

From a biochemical perspective, the dihydroxy groups at positions 7 and 8 enhance the molecule's metal-chelating capacity, making it a candidate for studying neurodegenerative diseases linked to oxidative stress. This ties into popular queries such as "neuroprotective coumarins" or "antioxidants for brain health." Additionally, the propyl side chain improves lipid solubility, a critical factor for bioavailability in drug delivery systems—a key focus area in pharmaceutical R&D.

The synthesis of 7,8-Dihydroxy-4-propyl-2H-chromen-2-one typically involves Pechmann condensation or hydroxylation protocols, topics frequently searched by chemistry students and professionals. Its structural similarity to flavonoids also positions it as a subject in comparative studies on "plant-derived bioactive compounds," another trending research theme. Analytical techniques like HPLC and NMR are essential for verifying its purity, addressing common questions about "how to identify coumarin derivatives."

Beyond therapeutics, this compound's fluorescence properties have sparked interest in material science, particularly for developing sensors. Searches for "chromen-2-one applications in biosensors" highlight this niche. Regulatory-wise, CAS 19040-67-6 is not classified as hazardous, allowing broader experimental and commercial exploration. However, researchers must adhere to ethical guidelines, especially when investigating its effects on biological systems—an aspect emphasized in peer-reviewed literature.

In conclusion, 7,8-Dihydroxy-4-propyl-2H-chromen-2-one (19040-67-6) exemplifies the intersection of chemistry, medicine, and cosmetics. Its multifaceted applications respond to contemporary demands for multifunctional ingredients, while ongoing studies continue to uncover new potentials. For those exploring "innovative coumarin uses" or "next-gen antioxidant agents," this compound remains a compelling case study.